Cas no 18171-59-0 ((Dichloromethyl)dimethylchlorosilane)

• Product Name: (Dichloromethyl)dimethylchlorosilane
• CAS No: 18171-59-0
• MF: C₃H₇Cl₃Si
• MW: 177.532179117203
• MDL: MFCD00018852
• CID: 87923
• PubChem ID: 87493
• Update Time: 2025-09-27

(Dichloromethyl)dimethylchlorosilane Chemical and Physical Properties

Names and Identifiers

• (Dichloromethyl)dimethylchlorosilane
• Chloro-(dichloromethyl)-dimethylsilane
• (DICHLOROMETHYL)DIMETHYLCHLOROSILANE, tech-95
• (Dimethylchlorosilyl)dichloromethane
• Chlor-dichlormethyl-dimethyl-silan
• chloro(dichloromethyl)dimethyl-silan
• CHLORO(DICHLOROMETHYL)DIMETHYLSILANE
• Chlorodimethyl(dichloromethyl)silane
• Dichloromethyldimethylchlorosilane
• dichloromethyldimethylsilyl chloride
• Dimethyl-(chlor)-dichlormethylsilan
• Dimethyl-(dichlormethyl)-chlorsilan
• DTXSID4066331
• NS00054508
• MFCD00018852
• Silane, chloro(dichloromethyl)dimethyl-
• EINECS 242-058-1
• CK2569
• AKOS006229815
• J-011617
• ?(DICHLOROMETHYL)DIMETHYLCHLOROSILANE
• 18171-59-0
• SCHEMBL383450
• FT-0623615
• OICVMMJHLFRGHF-UHFFFAOYSA-N
• (Dichloromethyl)dimethyl chlorosilane
• DB-044438

• MDL： MFCD00018852
• Inchi： 1S/C3H7Cl3Si/c1-7(2,6)3(4)5/h3H,1-2H3
• InChI Key： OICVMMJHLFRGHF-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(C)C(Cl)Cl

Computed Properties

• Exact Mass: 175.93800
• Monoisotopic Mass: 175.938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 61.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.196
• Melting Point: -49°C
• Boiling Point: 149 ºC
• Flash Point: 43 ºC
• Refractive Index: 1.4614
• PSA: 0.00000
• LogP: 3.19310
• Sensitiveness: Moisture Sensitive
• Solubility: Uncertain

(Dichloromethyl)dimethylchlorosilane Security Information

• Hazardous Material transportation number：3265
• Hazard Category Code： 10-34
• Safety Instruction： S16-S26-S36/37/39
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Safety Term：8
• Packing Group：II
• Risk Phrases：R10
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on (Dichloromethyl)dimethylchlorosilane

(Dichloromethyl)dimethylchlorosilane (CAS No. 18171-59-0): An Overview of Its Properties, Applications, and Recent Research

(Dichloromethyl)dimethylchlorosilane (CAS No. 18171-59-0) is a versatile organosilicon compound that has gained significant attention in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which includes a dichloromethyl group and two methyl groups attached to a silicon atom, along with a chlorine atom. The combination of these functional groups imparts specific properties that make it valuable in fields such as materials science, pharmaceuticals, and chemical synthesis.

The molecular formula of (Dichloromethyl)dimethylchlorosilane is C₃H₆Cl₃Si, and its molecular weight is approximately 207.48 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 135°C. It is highly reactive due to the presence of multiple chlorine atoms, which can participate in various chemical reactions such as nucleophilic substitution and addition reactions.

In the realm of materials science, (Dichloromethyl)dimethylchlorosilane is used as a coupling agent to improve the adhesion between organic polymers and inorganic surfaces. This property is particularly useful in the production of composite materials, where the compound enhances the mechanical strength and durability of the final product. Recent research has also explored its use in the development of advanced coatings and adhesives, where it can provide improved resistance to environmental factors such as moisture and UV radiation.

In the pharmaceutical industry, (Dichloromethyl)dimethylchlorosilane serves as an intermediate in the synthesis of various drugs and drug precursors. Its reactivity allows it to be used in multi-step synthetic processes to introduce specific functional groups into target molecules. For instance, it can be used to modify the structure of existing drugs to enhance their solubility, stability, or bioavailability. Recent studies have highlighted its potential in the development of novel drug delivery systems, where it can be used to create biodegradable polymers that release drugs in a controlled manner.

The chemical synthesis capabilities of (Dichloromethyl)dimethylchlorosilane extend beyond pharmaceuticals. It is also utilized in the synthesis of silanes and siloxanes, which are important components in silicone-based materials. These materials find applications in a wide range of industries, including electronics, automotive, and construction. The ability to tailor the properties of these materials through precise chemical modifications using (Dichloromethyl)dimethylchlorosilane has led to significant advancements in these fields.

In recent years, there has been growing interest in the environmental impact of organosilicon compounds like (Dichloromethyl)dimethylchlorosilane. Researchers have been investigating methods to reduce the environmental footprint of these compounds by developing more sustainable synthesis routes and improving their biodegradability. One promising approach involves using green solvents and catalysts that minimize waste generation and energy consumption during production.

The safety profile of (Dichloromethyl)dimethylchlorosilane is an important consideration for both industrial and laboratory settings. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. Personal protective equipment (PPE) such as gloves, goggles, and respirators should be used when handling this compound. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, (Dichloromethyl)dimethylchlorosilane (CAS No. 18171-59-0) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties make it an essential component in materials science, pharmaceuticals, and chemical synthesis. Ongoing research continues to uncover new possibilities for its use, driving innovation and progress in these fields.